K-80003
K-80003
[5-fluoro-1-(4-isopropylbenzylidene)-2-methylinden-3-yl]acetic acid is a sulindac-based non-steroidal anti-inflammatory drug. It has a role as a non-steroidal anti-inflammatory drug. It is functionally related to an acetic acid.
Brand Name:
Vulcanchem
CAS No.:
1292821-90-9
VCID:
VC0531544
InChI:
InChI=1S/C22H21FO2/c1-13(2)16-6-4-15(5-7-16)10-19-14(3)20(12-22(24)25)21-11-17(23)8-9-18(19)21/h4-11,13H,12H2,1-3H3,(H,24,25)/b19-10-
SMILES:
CC1=C(C2=C(C1=CC3=CC=C(C=C3)C(C)C)C=CC(=C2)F)CC(=O)O
Molecular Formula:
C22H21FO2
Molecular Weight:
336.4 g/mol
K-80003
CAS No.: 1292821-90-9
Cat. No.: VC0531544
Molecular Formula: C22H21FO2
Molecular Weight: 336.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | [5-fluoro-1-(4-isopropylbenzylidene)-2-methylinden-3-yl]acetic acid is a sulindac-based non-steroidal anti-inflammatory drug. It has a role as a non-steroidal anti-inflammatory drug. It is functionally related to an acetic acid. |
|---|---|
| CAS No. | 1292821-90-9 |
| Molecular Formula | C22H21FO2 |
| Molecular Weight | 336.4 g/mol |
| IUPAC Name | 2-[(3Z)-6-fluoro-2-methyl-3-[(4-propan-2-ylphenyl)methylidene]inden-1-yl]acetic acid |
| Standard InChI | InChI=1S/C22H21FO2/c1-13(2)16-6-4-15(5-7-16)10-19-14(3)20(12-22(24)25)21-11-17(23)8-9-18(19)21/h4-11,13H,12H2,1-3H3,(H,24,25)/b19-10- |
| Standard InChI Key | QCXBVGNDRYQVJO-GRSHGNNSSA-N |
| Isomeric SMILES | CC\1=C(C2=C(/C1=C\C3=CC=C(C=C3)C(C)C)C=CC(=C2)F)CC(=O)O |
| SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)C(C)C)C=CC(=C2)F)CC(=O)O |
| Canonical SMILES | CC1=C(C2=C(C1=CC3=CC=C(C=C3)C(C)C)C=CC(=C2)F)CC(=O)O |
| Appearance | Solid powder |
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